Cas no 915097-77-7 (Adenosine, N-cyclopentyl-2-(1H-pyrazol-1-yl)-)

• Product Name: Adenosine, N-cyclopentyl-2-(1H-pyrazol-1-yl)-
• CAS No: 915097-77-7
• MF: C₁₈H₂₃N₇O₄
• MW: 401.419722795486
• CID: 748886
• PubChem ID: 11978421
• Update Time: 2025-04-19

Adenosine, N-cyclopentyl-2-(1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Adenosine, N-cyclopentyl-2-(1H-pyrazol-1-yl)-
• (2R,3R,4S,5R)-2-[6-(cyclopentylamino)-2-pyrazol-1-ylpurin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• CHEMBL393172
• 915097-77-7
• DTXSID90475086
• BDBM50196549
• (2R,3R,4S,5R)-2-(6-(cyclopentylamino)-2-(1H-pyrazol-1-yl)-9H-purin-9-yl)-5-(hydroxymethyl)-tetrahydrofuran-3,4-diol
• (2R,3R,4S,5R)-2-(6-(Cyclopentylamino)-2-(1H-pyrazol-1-yl)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• (2R,3R,4S,5R)-2-[6-(cyclopentylamino)-2-(1H-pyrazol-1-yl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol

• Inchi： 1S/C18H23N7O4/c26-8-11-13(27)14(28)17(29-11)24-9-19-12-15(21-10-4-1-2-5-10)22-18(23-16(12)24)25-7-3-6-20-25/h3,6-7,9-11,13-14,17,26-28H,1-2,4-5,8H2,(H,21,22,23)/t11-,13-,14-,17-/m1/s1
• InChI Key： GCCHNJBHBGZOBQ-LSCFUAHRSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC(N3C=CC=N3)=NC1=2)NC1CCCC1)O)O

Computed Properties

• Exact Mass: 401.18115224g/mol
• Monoisotopic Mass: 401.18115224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 143Ų